(E)-3-(but-2-en-1-yl)-8-isobutyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(E)-but-2-enyl]-4,7,8-trimethyl-6-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H25N5O2/c1-7-8-9-21-16(24)14-15(20(6)18(21)25)19-17-22(10-11(2)3)12(4)13(5)23(14)17/h7-8,11H,9-10H2,1-6H3/b8-7+
• InChI Key: KTLSDSDVBNGOIV-BQYQJAHWSA-N
• Canonical SMILES: CC=CCN1C(=O)C2=C(N=C3N2C(=C(N3CC(C)C)C)C)N(C1=O)C
• Isomeric SMILES: C/C=C/CN1C(=O)C2=C(N=C3N2C(=C(N3CC(C)C)C)C)N(C1=O)C
• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol

Description

(E)-3-(but-2-en-1-yl)-8-isobutyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C18H25N5O2 and its molecular weight is 343.431. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(but-2-en-1-yl)-8-isobutyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(but-2-en-1-yl)-8-isobutyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Purine Alkaloids and Their Biological Activities

Purine alkaloids have been isolated from natural sources, such as the South China Sea gorgonian Subergorgia suberosa, demonstrating weak cytotoxicity towards human cancer cell lines (Qi, Zhang, & Huang, 2008). This indicates potential applications in cancer research, particularly in studying the effects of purine derivatives on tumor growth and viability.

Antidepressant and Anxiolytic Properties

Derivatives of purine, such as imidazo[2,1-f]purine-2,4(3H,8H)-dione, have been synthesized and evaluated for their antidepressant and anxiolytic properties. Compounds showing significant serotonin receptor affinity and inhibitory activity against phosphodiesterases suggest potential therapeutic applications in treating mood disorders (Zagórska et al., 2016). The exploration of these compounds can provide insights into the development of new psychiatric medications.

Molecular Modeling and Receptor Affinity

The study of receptor affinity and enzyme inhibitory potency of purine derivatives, including imidazo- and pyrimidino[2,1-f]purines, through molecular modeling has shed light on the structure-activity relationships. This research aids in understanding how these compounds interact with biological targets, facilitating the design of drugs with optimized efficacy and reduced side effects (Zagórska et al., 2016).

Antiviral Activity

Imidazo[2,1-f]purine derivatives have also been investigated for their antiviral activity. The synthesis of novel nucleoside and nucleotide analogues has demonstrated moderate activity against viruses such as rhinovirus, showcasing the potential of purine analogues in developing new antiviral agents (Kim et al., 1978).